2-{4-[(1-benzyl-1H-1,3-benzodiazol-2-yl)methyl]piperazin-1-yl}-N,N-diethylacetamide; oxalic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a complex organic molecule with several functional groups. It contains a benzodiazole group, which is a type of heterocyclic aromatic organic compound. This group is often found in various pharmaceuticals due to its ability to bind to biological targets . The compound also contains a piperazine ring, which is a common feature in many drugs, including antipsychotics and antidepressants .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The benzodiazole and piperazine rings would likely contribute to the rigidity of the molecule, while the various substituents could influence its overall shape and polarity .Chemical Reactions Analysis
The reactivity of this compound would depend on the specific functional groups present. The benzodiazole and piperazine rings are generally quite stable, but could potentially undergo reactions at the nitrogen atoms or adjacent carbon atoms .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple nitrogen atoms could make it a base, while the various carbon-oxygen and carbon-nitrogen bonds could give it polar characteristics .Scientific Research Applications
Anticancer Applications
- Inhibitor for Human Acyl-coenzyme A: Cholesterol O-acyltransferase (ACAT): Shibuya et al. (2018) identified a compound similar in structure, which acts as a potent inhibitor of human ACAT-1, indicating potential use in the treatment of diseases involving ACAT-1 overexpression (Shibuya et al., 2018).
- Anticancer Activity Against Various Human Cancer Cell Lines: A study by Boddu et al. (2018) on similar compounds showed significant in vitro anticancer activity against human cervical and breast carcinoma cell lines (Boddu et al., 2018).
Antibacterial and Antimicrobial Applications
- Potent Bacterial Biofilm and MurB Inhibitors: Mekky and Sanad (2020) synthesized novel compounds with piperazine linkers showing excellent antibacterial efficacy and biofilm inhibition, outperforming the reference drug Ciprofloxacin (Mekky & Sanad, 2020).
- Antimicrobial Activity Against Bacteria and Fungi: Patel et al. (2011) demonstrated that new pyridine derivatives exhibit variable and modest antimicrobial activity against bacteria and fungi (Patel, Agravat, & Shaikh, 2011).
Antihelminthic Applications
- Activity Against Trichinella spiralis: A study by Mavrova et al. (2006) found that piperazine derivatives exhibit higher activity against Trichinella spiralis in vitro compared to albendazole, a standard antihelminthic drug (Mavrova et al., 2006).
Anti-Inflammatory and Analgesic Applications
- Significant Anti-Inflammatory Activity: Ahmed et al. (2017) synthesized novel compounds showing in-vitro anti-inflammatory activity, indicating potential for development into anti-inflammatory agents (Ahmed, Molvi, & Khan, 2017).
Anti-HIV Activity
- Potential Anti-HIV-1 and Anti-HIV-2 Activity: Al-Masoudi et al. (2007) explored the synthesis of new nitroimidazole derivatives, which exhibited in vitro anti-HIV-1 and anti-HIV-2 activity, making them potential candidates for non-nucleoside reverse transcriptase inhibitors (Al-Masoudi, Al-Soud, De Clercq, & Pannecouque, 2007).
Mechanism of Action
Target of Action
It’s worth noting that benzimidazole derivatives, which are structurally similar to this compound, have been known to exhibit a broad range of biological activities . They have been used as antihistaminic agents, analgesics, and antivirals among others .
Mode of Action
Benzimidazole derivatives are known to interact with their targets through various mechanisms, depending on the specific derivative and target . For instance, some benzimidazole derivatives inhibit enzymes, while others interact with receptors or other cellular components .
Biochemical Pathways
Benzimidazole derivatives are known to affect various biochemical pathways, depending on the specific derivative and its target .
Result of Action
Benzimidazole derivatives are known to have various effects at the molecular and cellular level, depending on the specific derivative and its target .
Action Environment
Factors such as ph, temperature, and the presence of other molecules can potentially influence the action of benzimidazole derivatives .
Properties
IUPAC Name |
2-[4-[(1-benzylbenzimidazol-2-yl)methyl]piperazin-1-yl]-N,N-diethylacetamide;oxalic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H33N5O.C2H2O4/c1-3-29(4-2)25(31)20-28-16-14-27(15-17-28)19-24-26-22-12-8-9-13-23(22)30(24)18-21-10-6-5-7-11-21;3-1(4)2(5)6/h5-13H,3-4,14-20H2,1-2H3;(H,3,4)(H,5,6) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TXTRPZPMAZLSNM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C(=O)CN1CCN(CC1)CC2=NC3=CC=CC=C3N2CC4=CC=CC=C4.C(=O)(C(=O)O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H35N5O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
509.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.